Cas no 1497874-91-5 (1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1497874-91-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5754585
• PubChem ID: 65987314
• Update Time: 2025-05-30

1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1856323
• 1497874-91-5
• AKOS015329371
• 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol

• Inchi： 1S/C8H15N3O/c1-3-11-6-7(4-10-11)8(12)5-9-2/h4,6,8-9,12H,3,5H2,1-2H3
• InChI Key： QOJYKHILJZLXNQ-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol

Chemical Profile of 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1497874-91-5)

1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol, identified by its CAS number 1497874-91-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a pyrazole core, which is a well-documented scaffold in drug discovery, coupled with an ethylamino and methylamino functional group, making it a promising candidate for further exploration.

The molecular structure of 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol consists of a five-membered aromatic ring with nitrogen atoms at positions 1 and 4, substituted with an ethyl group at position 1 and a chiral carbon linked to a secondary amine group at position 2. This configuration introduces both steric and electronic diversity, which can be exploited for modulating biological activity. The presence of the methylamino moiety enhances the compound's potential as a pharmacophore, enabling interactions with various biological targets.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their roles in anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The specific substitution pattern of 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol positions it as a candidate for further derivatization to enhance its pharmacological properties. For instance, modifications at the ethylamino or methylamino groups could lead to improved solubility, bioavailability, or target specificity.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The pyrazole ring is known to interact with metal ions and can serve as a ligand in coordination chemistry, which has implications for enzyme inhibition. Specifically, the compound's structure may allow it to bind to transition metal-dependent enzymes, such as those involved in metabolic pathways or DNA replication. Such interactions could be exploited to develop novel therapeutic agents targeting specific diseases.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing structures like 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol for potential drug candidates. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors. These interactions are critical for understanding its mechanism of action and for designing derivatives with enhanced efficacy. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting potential applications in central nervous system disorders.

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The construction of the pyrazole ring can be achieved through cyclocondensation reactions between hydrazines and α-haloketones or α-halocarbonyl compounds under controlled conditions. Subsequent functionalization at the 4-position with an ethyl group followed by introduction of the secondary amine at the 2-position completes the synthesis. These steps showcase the ingenuity of synthetic chemists in constructing complex molecular architectures.

In conclusion, 1-(1-ethyl-1H-pyrazol-4-ylyl)-2-(methylamino)ethan-l-lrol (CAS No. 1497874_91_5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it an attractive scaffold for further development. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are poised to play a crucial role in the next generation of therapeutic agents.